Cas no 57439-12-0 (Benzenamine, 4,4'-[1,4-phenylenebis(sulfonyl)]bis-)

• Product name: Benzenamine, 4,4'-[1,4-phenylenebis(sulfonyl)]bis-
• CAS No: 57439-12-0
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 1604382

Benzenamine, 4,4'-[1,4-phenylenebis(sulfonyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[1,4-phenylenebis(sulfonyl)]bis-
• Benzenamine, 4,4'-[1,4-phenylenebis(sulfonyl)]bis- (9CI)

• Inchi： 1S/C18H16N2O4S2/c19-13-1-5-15(6-2-13)25(21,22)17-9-11-18(12-10-17)26(23,24)16-7-3-14(20)4-8-16/h1-12H,19-20H2
• InChI Key： FALSKAFGDLHVDW-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=C(N)C=C2)(=O)=O)=CC=C(S(C2=CC=C(N)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 388.05528

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Melting Point: 301-302 °C(Solv: ethanol (64-17-5); N,N-dimethylformamide (68-12-2))
• Boiling Point: 683.5±50.0 °C(Predicted)
• PSA: 120.32
• pka: 1.12±0.10(Predicted)